Cas no 1071435-62-5 ((S)-1-(6-(Trifluoromethyl)pyridin-3-YL)ethanamine)

• Product Name: (S)-1-(6-(Trifluoromethyl)pyridin-3-YL)ethanamine
• CAS No: 1071435-62-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD09256747
• CID: 2624340
• PubChem ID: 58103579
• Update Time: 2025-04-21

(S)-1-(6-(Trifluoromethyl)pyridin-3-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[6-(TRIFLUOROMETHYL)(3-PYRIDYL)]ETHYLAMINE
• (S)-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ETHANAMINE
• (1S)-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-amine
• (1S)-1-[6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHANAMINE
• AB49725
• EN300-366103
• (I+/-S)-I+/--Methyl-6-(trifluoromethyl)-3-pyridinemethanamine
• SCHEMBL998305
• (S)-1-(6-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine
• 1071435-62-5
• N13211
• DTXSID301206040
• (alphaS)-alpha-Methyl-6-(trifluoromethyl)-3-pyridinemethanamine
• 868-718-4
• DTXCID001637450
• (1S)-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-amine
• (S)-1-(6-(Trifluoromethyl)pyridin-3-YL)ethanamine

• MDL： MFCD09256747
• Inchi： 1S/C8H9F3N2/c1-5(12)6-2-3-7(13-4-6)8(9,10)11/h2-5H,12H2,1H3/t5-/m0/s1
• InChI Key： HBSGXPCKIDZNIF-YFKPBYRVSA-N
• SMILES： FC(C1=CC=C(C=N1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 190.07178278 g/mol
• Monoisotopic Mass: 190.07178278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9
• Molecular Weight: 190.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines